Cas no 108791-60-2 (2-bromo-3-hydroxy-5-methoxybenzaldehyde)
108791-60-2 structure
Product Name:2-bromo-3-hydroxy-5-methoxybenzaldehyde
CAS No:108791-60-2
MF:C8H7BrO3
MW:231.043381929398
CID:1186933
PubChem ID:13737637
Update Time:2025-04-20
2-bromo-3-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-hydroxy-5-methoxybenzaldehyde
- 108791-60-2
- DTXSID70548045
-
- Inchi: 1S/C8H7BrO3/c1-12-6-2-5(4-10)8(9)7(11)3-6/h2-4,11H,1H3
- InChI Key: GFJBSJRHENOLOW-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1C=O)OC)O
Computed Properties
- Exact Mass: 229.95781
- Monoisotopic Mass: 229.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-bromo-3-hydroxy-5-methoxybenzaldehyde Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
108791-60-2 (2-bromo-3-hydroxy-5-methoxybenzaldehyde) Related Products
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